Cas no 100589-97-7 (1,3,4-Thiadiazole, 2,5-bis(1,1-dimethylethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2,5-bis(1,1-dimethylethyl)-
• CAS No: 100589-97-7
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• CID: 1128223
• PubChem ID: 13448364
• Update Time: 2025-04-20

1,3,4-Thiadiazole, 2,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2,5-bis(1,1-dimethylethyl)-
• 2,5-ditert-butyl-1,3,4-thiadiazole
• SCHEMBL254763
• 2,5-Di-tert-butyl-1,3,4-thiadiazole
• 100589-97-7
• DTXSID90541114

• Inchi： 1S/C10H18N2S/c1-9(2,3)7-11-12-8(13-7)10(4,5)6/h1-6H3
• InChI Key： HGCNMRNCDUIGDO-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)C)=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 326.00764
• Monoisotopic Mass: 198.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78